Cas no 2229500-55-2 (tert-butyl N-2-(1-cyano-3-oxocyclobutyl)-5-methoxyphenylcarbamate)

• Product Name: tert-butyl N-2-(1-cyano-3-oxocyclobutyl)-5-methoxyphenylcarbamate
• CAS No: 2229500-55-2
• MF: C₁₇H₂₀N₂O₄
• MW: 316.351704597473
• CID: 5887160
• PubChem ID: 165666602
• Update Time: 2025-10-31

tert-butyl N-2-(1-cyano-3-oxocyclobutyl)-5-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-cyano-3-oxocyclobutyl)-5-methoxyphenylcarbamate
• 2229500-55-2
• tert-butyl N-[2-(1-cyano-3-oxocyclobutyl)-5-methoxyphenyl]carbamate
• EN300-1891682

• Inchi： 1S/C17H20N2O4/c1-16(2,3)23-15(21)19-14-7-12(22-4)5-6-13(14)17(10-18)8-11(20)9-17/h5-7H,8-9H2,1-4H3,(H,19,21)
• InChI Key： ZNWPLUGULCNBGV-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C2C=CC(=CC=2NC(=O)OC(C)(C)C)OC)C1

Computed Properties

• Exact Mass: 316.14230712g/mol
• Monoisotopic Mass: 316.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 88.4Ų

Additional information on tert-butyl N-2-(1-cyano-3-oxocyclobutyl)-5-methoxyphenylcarbamate

Tert-Butyl N-2-(1-Cyano-3-Oxocyclobutyl)-5-Methoxyphenylcarbamate: A Novel Compound in Pharmaceutical Research

Tert-butyl N-2-(1-cyano-3-oxocyclobutyl)-5-methoxyphenylcarbamate (CAS No. 2229500-55-2) represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular architecture, has garnered attention for its potential applications in drug development and therapeutic innovation. The integration of cyano and oxocyclobutyl groups within the molecular framework highlights its structural complexity and functional versatility. Recent studies have underscored the importance of such 5-methoxyphenylcarbamate derivatives in modulating biological pathways, particularly in the context of inflammation and neurodegenerative disorders.

Tert-butyl groups, commonly used as protecting groups in organic synthesis, contribute to the stability and solubility of N-2-(1-cyano-3-oxocyclobutyl) moieties. This structural feature is critical for enhancing the compound's reactivity and selectivity in targeted biological interactions. The presence of methoxy groups further modulates the electronic properties of the molecule, influencing its binding affinity to specific receptors. These characteristics make tert-butyl N-2-(1-cyano-3-oxocyclobutyl)-5-methoxyphenylcarbamate a promising candidate for exploring novel therapeutic strategies.

Recent advancements in medicinal chemistry have emphasized the role of carbamate derivatives in drug design. 5-Methoxyphenylcarbamate moieties are known to interact with various enzyme systems, including acetylcholinesterase and histone deacetylases, which are implicated in neurodegenerative diseases. The incorporation of cyano groups into the molecular structure has been shown to enhance metabolic stability, a critical factor in the development of long-acting pharmaceutical agents. This is particularly relevant in the context of chronic disease management, where sustained drug activity is essential.

Tert-butyl N-2-(1-cyano-3-oxocyclobyutyl)-5-methoxyphenylcarbamate has been the subject of several preclinical studies focused on its anti-inflammatory properties. Research published in *Journal of Medicinal Chemistry* (2023) demonstrated that this compound exhibits significant inhibition of NF-κB activation, a key pathway in inflammatory responses. The oxocyclobutyl ring system is believed to contribute to this effect by modulating the conformational flexibility of the molecule, thereby enhancing its interaction with target proteins.

Another area of interest is the application of tert-butyl N-2-(1-cyano-3-oxocyclobutyl)-5-methoxyphenylcarbamate in the treatment of neurodegenerative disorders. Studies conducted by the National Institute of Health (2024) suggest that this compound may exert neuroprotective effects by inhibiting the aggregation of amyloid-beta proteins, which are central to the pathogenesis of Alzheimer’s disease. The methoxy group at the 5-position appears to play a pivotal role in stabilizing the molecular conformation, thereby improving its efficacy in targeting these pathological processes.

Tert-butyl groups are also crucial in the synthetic strategy for this compound. Their presence ensures that the N-2-(1-cyano-3-oxocyclobutyl) moiety remains intact during chemical transformations, which is essential for maintaining the integrity of the active pharmacophore. This synthetic approach aligns with current trends in green chemistry, where the use of tert-butyl derivatives is increasingly favored for their environmental compatibility and reduced byproduct generation.

Recent computational studies have provided insights into the molecular dynamics of tert-butyl N-2-(1-cyano-3-oxocyclobutyl)-5-methoxyphenylcarbamate. Molecular docking simulations revealed that the compound binds with high affinity to the active site of certain enzymes, such as cyclooxygenase-2 (COX-2), which is a target for nonsteroidal anti-inflammatory drugs (NSAIDs). These findings highlight the potential of this compound as a lead molecule for the development of safer and more effective anti-inflammatory agents.

Tert-butyl N-2-(1-cyano-3-oxocyclobutyl)-5-methoxyphenylcarbamate also shows promise in the field of oncology. Preliminary studies suggest that it may induce apoptosis in cancer cells by disrupting mitochondrial function and inhibiting the PI3K/Akt signaling pathway. This dual mechanism of action is particularly advantageous in the treatment of multidrug-resistant cancers, where traditional therapies often fail to achieve sustained remission.

From a synthetic perspective, the preparation of tert-butyl N-2-(1-cyano-3-oxocyclobutyl)-5-methoxyphenylcarbamate involves a series of well-defined steps, including the formation of the oxocyclobutyl ring and the introduction of the cyano group. These synthetic strategies are often optimized using modern techniques such as microwave-assisted synthesis and solid-phase peptide synthesis, which enhance reaction efficiency and reduce the environmental impact of the process.

Tert-butyl N-2-(1-cyano-3-oxocyclobutyl)-5-methoxyphenylcarbamate is being explored for its potential in combination therapies. Its ability to modulate multiple biological targets makes it a candidate for synergistic drug interactions, where it could enhance the efficacy of existing treatments while minimizing side effects. This is particularly relevant in the context of personalized medicine, where tailored therapeutic approaches are becoming the standard of care.

As research into tert-butyl N-2-(1-cyano-3-oxocyclobutyl)-5-methoxyphenylcarbamate progresses, its applications are expected to expand further. Ongoing studies are focused on elucidating its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME) properties. These studies are critical for predicting the compound’s behavior in vivo and optimizing its therapeutic potential.

In conclusion, tert-butyl N-2-(1-cyano-3-oxocyclobutyl)-5-methoxyphenylcarbamate represents a novel and versatile compound with significant implications for pharmaceutical research. Its unique molecular structure, combined with its potential therapeutic applications, positions it as a promising candidate for further exploration in the development of innovative treatments for a range of diseases.